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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the optimal
concentration of Antioxidant 1098 for the stabilization of polypropylene (PP) against thermo-
oxidative degradation. Detailed protocols for key analytical methods are included to ensure
accurate and reproducible results.

Introduction to Antioxidant 1098 in Polypropylene

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide], is a high-performance, sterically hindered phenolic antioxidant.
Its primary function in polypropylene is to intercept and neutralize free radicals that are formed
during processing and end-use, thereby preventing the degradation of the polymer. This
degradation, if left unchecked, leads to a loss of mechanical properties, discoloration, and a
reduction in the material's service life.[1]

The bifunctional nature and high molecular weight of Antioxidant 1098 provide excellent
thermal stability, low volatility, and good compatibility with polypropylene. A typical
concentration range for Antioxidant 1098 in polypropylene is between 0.1% and 0.5% by
weight. The optimal concentration is dependent on the specific processing conditions, the
intended application of the final product, and the desired service life.
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Mechanism of Action

The primary antioxidant activity of Antioxidant 1098 stems from its sterically hindered phenolic
groups. During the oxidative degradation of polypropylene, highly reactive peroxy radicals
(ROOQe) are formed. Antioxidant 1098 donates a hydrogen atom from its hydroxyl group to
these peroxy radicals, effectively neutralizing them and terminating the degradation chain
reaction. The resulting antioxidant radical is stabilized by resonance and steric hindrance,

preventing it from initiating new degradation chains.[2]

Polypropylene Degradation
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Figure 1: Mechanism of Polypropylene Stabilization by Antioxidant 1098.

Data Presentation: Performance of Antioxidant 1098
in Polypropylene

The following tables summarize representative data on the effect of varying concentrations of
Antioxidant 1098 on the key performance indicators of polypropylene. The data illustrates the
typical trends observed when evaluating the efficacy of this antioxidant.
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Table 1: Oxidative Induction Time (OIT) at 200°C

Sample ID

Antioxidant 1098 Conc. (%

Oxidative Induction Time

wiw) (OIT) (minutes)
PP-Control 0.0 <1
PP-AO-01 0.1 25-35
PP-AO-02 0.2 50 - 65
PP-AO-03 0.3 80 -95
PP-AO-04 0.4 110 - 130
PP-AO-05 0.5 > 150

Table 2: Melt Flow Index (MFI) Stability after Multiple Extrusions (230°C/2.16 kg)

Antioxidant MFI after 1st MFI after 5th .
. . % Change in

Sample ID 1098 Conc. (%  Extrusion Extrusion e

wiw) (9/10 min) (g9/10 min)
PP-Control 0.0 4.0 12.5 +212.5%
PP-AO-01 0.1 4.1 6.2 +51.2%
PP-AO-02 0.2 4.0 4.8 +20.0%
PP-AO-03 0.3 3.9 4.3 +10.3%
PP-AO-04 0.4 4.0 4.2 +5.0%
PP-AO-05 0.5 3.9 4.1 +5.1%

Table 3: Long-Term Heat Aging at 150°C in a Forced Air Oven
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Antioxidant 1098 Conc. (%  Time to Embrittlement
Sample ID

wiw) (hours)
PP-Control 0.0 <24
PP-AO-01 0.1 400 - 500
PP-AO-02 0.2 800 - 950
PP-AO-03 0.3 1300 - 1500
PP-AO-04 0.4 1800 - 2100
PP-AO-05 0.5 > 2500

Experimental Workflow for Optimal Concentration
Determination

The following diagram outlines the logical workflow for determining the optimal concentration of
Antioxidant 1098 in a polypropylene formulation.
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Figure 2: Workflow for Determining Optimal Antioxidant Concentration.
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Experimental Protocols

Protocol for Oxidative Induction Time (OIT)
Measurement

This protocol is based on the ASTM D3895 standard test method.

Objective: To determine the time to the onset of oxidation of polypropylene samples under
isothermal conditions in an oxygen atmosphere.

Apparatus:

 Differential Scanning Calorimeter (DSC)

o Sample pans (aluminum)

o Crimper for sealing pans

» High-purity nitrogen and oxygen gas cylinders with regulators

Procedure:

Sample Preparation: Weigh 5-10 mg of the polypropylene sample into an aluminum DSC
pan.

o Calibration: Calibrate the DSC instrument for temperature and heat flow according to the
manufacturer's instructions.

e Instrument Setup:
o Place the sample pan and an empty reference pan into the DSC cell.
o Purge the cell with nitrogen at a flow rate of 50 mL/min.

e Heating Cycle:

o Heat the sample from ambient temperature to the isothermal test temperature (e.g.,
200°C) at a heating rate of 20°C/min under the nitrogen atmosphere.
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o Once the isothermal temperature is reached, allow the sample to equilibrate for 5 minutes.

o Oxidation:
o Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min).
o Start recording the time from the gas switch.

o Data Analysis:
o Continue the isothermal run until the exothermic oxidation peak is observed.

o The OIT is the time from the introduction of oxygen to the onset of the exothermic peak.

Protocol for Melt Flow Index (MFI) Stability Testing

This protocol is based on the ISO 1133 standard.

Objective: To evaluate the effect of Antioxidant 1098 on the processing stability of
polypropylene by measuring the change in MFI after multiple extrusion cycles.

Apparatus:

Melt Flow Indexer (Plastometer)

Standard die (2.095 mm diameter, 8.000 mm length)

Piston and standard weight (2.16 kg for polypropylene)

Laboratory extruder

Pelletizer

Procedure:

« Initial MFI Measurement (1st Extrusion):

o Set the MFI instrument temperature to 230°C.
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[e]

Once the temperature is stable, charge the barrel with 4-6 grams of the polypropylene
pellets.

[e]

Allow the material to preheat for 5 minutes.

o

Place the piston and the 2.16 kg weight onto the material.

[¢]

Collect and weigh the extrudate over a specific time interval (e.g., 1 minute).

o Calculate the MFI in g/10 min.

e Multiple Extrusion Cycles:

o Process the polypropylene formulation through a laboratory extruder at a set temperature
profile.

o Pelletize the extrudate.
o Repeat the extrusion and pelletizing process for a total of 5 cycles.
e Final MFI Measurement (5th Extrusion):

o Measure the MFI of the pellets from the 5th extrusion cycle using the same procedure as
in step 1.

o Data Analysis:

o Calculate the percentage change in MFI between the 1st and 5th extrusion cycles. A
smaller change indicates better stabilization.

Protocol for Long-Term Heat Aging

This protocol is based on the ASTM D3012 standard test method.

Objective: To assess the long-term thermal stability of polypropylene formulations by exposing
them to elevated temperatures in a forced-air oven.

Apparatus:
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» Forced-air convection oven with a specimen rotator

* Molded test specimens (e.g., tensile bars, plaques)

e Mounting clips

Procedure:

e Specimen Preparation: Prepare molded specimens of a uniform thickness (e.g., 1 mm) from
each polypropylene formulation.

e Oven Setup:

o Set the oven temperature to 150°C.

o Allow the oven to stabilize at the set temperature.

e Aging:

o Mount the specimens on the rotator within the oven, ensuring they do not touch each
other.

o Start the rotator and the aging timer.

o Evaluation:

[¢]

Periodically remove a set of specimens (e.g., every 100 hours) from the oven.

[¢]

Allow the specimens to cool to room temperature.

[e]

Visually inspect the specimens for signs of degradation such as cracking, discoloration, or
embrittlement.

[e]

The time to failure is recorded when a specimen cracks or breaks upon being bent 180
degrees.

o Data Analysis:
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o Plot the time to embrittlement as a function of the Antioxidant 1098 concentration. A
longer time to embrittlement indicates superior long-term thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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